Cas no 21835-35-8 (L-Valylglycylglycine)

• Product Name: L-Valylglycylglycine
• CAS No: 21835-35-8
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 250240
• PubChem ID: 7004847
• Update Time: 2025-04-24

L-Valylglycylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine, L-valylglycyl-
• Amyloid β-Protein (36-38)
• Amyloid β-Protein (38-40)
• H-Val-Gly-Gly-OH
• VAL-GLY-GLY
• L-VALYLGLYCYLGLYCINE
• L-VALYL-L-GLYCYL GLYCINE
• Val-Gly-Gly-OH
• valylglycylglycine
• NS00063809
• (S)-2-(2-(2-Amino-3-methylbutanamido)acetamido)acetic acid
• 21835-35-8
• Valyl-glycyl-glycine
• L-Valyl-glycyl-glycine
• AKOS010407462
• CHEBI:166200
• 2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]acetic acid
• L-Valylglycylglycine

• Inchi： 1S/C9H17N3O4/c1-5(2)8(10)9(16)12-3-6(13)11-4-7(14)15/h5,8H,3-4,10H2,1-2H3,(H,11,13)(H,12,16)(H,14,15)/t8-/m0/s1
• InChI Key： PIFJAFRUVWZRKR-QMMMGPOBSA-N
• SMILES： O=C([C@H](C(C)C)N)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 231.12200
• Monoisotopic Mass: 231.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.52000
• LogP: -0.23120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Valylglycylglycine

Comprehensive Guide to Glycine, L-valylglycyl- (CAS No. 21835-35-8): Properties, Applications, and Market Insights

Glycine, L-valylglycyl- (CAS No. 21835-35-8) is a dipeptide derivative composed of glycine and L-valine, two essential amino acids. This compound has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals due to its unique structural properties and biological functions. Researchers and industry professionals often search for terms like "Glycine, L-valylglycyl- uses", "CAS 21835-35-8 benefits", and "L-valylglycyl-glycine peptide", reflecting its growing relevance in scientific and commercial applications.

The molecular structure of Glycine, L-valylglycyl- enables it to participate in various biochemical pathways, making it a valuable component in peptide synthesis and drug development. Its stability and bioavailability have led to its inclusion in formulations aimed at improving metabolic health and muscle recovery. Recent studies have explored its potential in addressing gut health and cognitive function, aligning with current trends in personalized nutrition and wellness.

In the pharmaceutical industry, Glycine, L-valylglycyl- is utilized as a building block for more complex peptides and as a stabilizer in certain drug formulations. Its role in enhancing the efficacy of therapeutic agents has been a focal point of research, particularly in treatments targeting metabolic disorders. Searches for "peptide-based therapeutics" and "amino acid derivatives in medicine" highlight the compound's significance in modern pharmacology.

The nutraceutical sector has also embraced Glycine, L-valylglycyl- for its potential benefits in sports nutrition and dietary supplements. Athletes and fitness enthusiasts frequently inquire about "best peptides for muscle growth" and "natural performance enhancers", underscoring the compound's appeal in this market. Its ability to support protein synthesis and reduce muscle fatigue makes it a popular ingredient in recovery products.

From a commercial perspective, the demand for Glycine, L-valylglycyl- is driven by its versatility and safety profile. Manufacturers prioritize high-purity grades to meet the stringent requirements of pharmaceutical and nutraceutical applications. Market analyses reveal increasing interest in "sustainable peptide production" and "bioactive ingredient sourcing", reflecting broader industry shifts toward eco-friendly and ethically sourced materials.

Quality control and regulatory compliance are critical when working with Glycine, L-valylglycyl-. Analytical techniques such as HPLC and mass spectrometry are employed to ensure purity and consistency. Researchers often search for "CAS 21835-35-8 specifications" and "peptide purity standards", emphasizing the need for reliable data and transparent sourcing practices.

In summary, Glycine, L-valylglycyl- (CAS No. 21835-35-8) is a multifaceted compound with applications spanning pharmaceuticals, nutraceuticals, and biochemical research. Its alignment with trends like "precision medicine" and "functional foods" positions it as a key player in the evolving landscape of health and wellness. As interest in peptide-based solutions grows, this compound is poised to play an even more prominent role in scientific and commercial advancements.